Cas no 1554898-62-2 (3-(4-Amino-3-chlorophenyl)-1,1-diethylurea)

• Product Name: 3-(4-Amino-3-chlorophenyl)-1,1-diethylurea
• CAS No: 1554898-62-2
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 5901718
• PubChem ID: 82861969
• Update Time: 2025-05-24

3-(4-Amino-3-chlorophenyl)-1,1-diethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-3-chlorophenyl)-3,3-diethylurea
• 3-(4-Amino-3-chlorophenyl)-1,1-diethylurea
• EN300-7546544
• AKOS021180893
• 1554898-62-2

• Inchi： 1S/C11H16ClN3O/c1-3-15(4-2)11(16)14-8-5-6-10(13)9(12)7-8/h5-7H,3-4,13H2,1-2H3,(H,14,16)
• InChI Key： KCSCDAKJJSPFQS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(N(CC)CC)=O)N

Computed Properties

• Exact Mass: 241.0981898g/mol
• Monoisotopic Mass: 241.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.4Ų

Additional information on 3-(4-Amino-3-chlorophenyl)-1,1-diethylurea

3-(4-Amino-3-chlorophenyl)-1,1-diethylurea (CAS No: 1554898-62-2)

The compound 3-(4-Amino-3-chlorophenyl)-1,1-diethylurea (CAS No: 1554898-62-2) is a highly specialized organic compound with a unique structure and diverse applications in various fields of chemistry and pharmacology. This compound is characterized by its urea-based framework, which serves as a versatile platform for further functionalization and exploration in research and development settings.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(4-Amino-3-chlorophenyl)-1,1-diethylurea through optimized reaction pathways. Researchers have demonstrated the utility of this compound in medicinal chemistry, particularly in the design of bioactive molecules with potential therapeutic applications. The presence of the amino group (-NH2) and the chlorine atom (-Cl) on the aromatic ring introduces unique electronic and steric properties, making this compound an attractive candidate for further modification and testing.

In terms of structural analysis, 3-(4-Amino-3-chlorophenyl)-1,1-diethylurea exhibits a stable configuration due to the conjugation between the aromatic ring and the urea moiety. This stability is further enhanced by the electron-donating effects of the diethyl groups attached to the urea nitrogen atoms, which contribute to its chemical inertness under standard conditions. The compound's solubility properties have been extensively studied, revealing its ability to dissolve in polar solvents such as dimethylformamide (DMF) and dichloromethane (DCM), making it suitable for various laboratory applications.

One of the most promising areas of application for 3-(4-Amino-3-chlorophenyl)-1,1-diethylurea is in drug discovery. Recent studies have highlighted its potential as a lead compound for developing novel pharmaceutical agents targeting specific biological pathways. For instance, researchers have explored its role as a modulator of enzyme activity, particularly in kinases and proteases, which are critical targets in oncology and inflammation research.

Moreover, 3-(4-Amino-3-chlorophenyl)-1,1-diethylurea has shown promise in materials science applications. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property opens up possibilities for its application in catalysis and sensor technologies.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 3-(4-Amino-3-chlorophenyl)-1,1-diethylurea. Preliminary results indicate that it exhibits low toxicity towards aquatic organisms under controlled conditions, suggesting its potential for use in eco-friendly chemical processes.

The synthesis of 3-(4-Amino-3-chlorophenyl)-1,1-diethylurea involves a multi-step process that begins with the preparation of intermediates such as 4-amino-3-chloroaniline and diethylcarbamoyl chloride. These intermediates undergo nucleophilic substitution reactions under controlled conditions to yield the final product. The reaction conditions are carefully optimized to ensure high yields and purity levels.

From an analytical standpoint, 3-(4-Amino-3-chlorophenyl)-1,1-diethylurea has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These analyses confirm its molecular structure and provide insights into its electronic properties.

In conclusion, 3-(4-Amino-3-chlorophenyl)-1,1-diethylurea (CAS No: 1554898-62-2) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application studies, position it as a valuable tool for researchers in academia and industry alike.